(Z)-N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-3-phenylacrylamide

• IUPAC Name: (Z)-N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-(furan-2-yl)pyrazol-3-yl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C22H19N5O3/c1-14-15(2)23-22(25-21(14)29)27-19(13-17(26-27)18-9-6-12-30-18)24-20(28)11-10-16-7-4-3-5-8-16/h3-13H,1-2H3,(H,24,28)(H,23,25,29)/b11-10-
• InChI Key: JUVFUAHLSSHRDY-KHPPLWFESA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C=CC4=CC=CC=C4)C
• Isomeric SMILES: CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3=CC=CO3)NC(=O)/C=C\C4=CC=CC=C4)C
• Molecular Formula: C22H19N5O3
• Molecular Weight: 401.4 g/mol

Description

(Z)-N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-3-phenylacrylamide is a useful research compound. Its molecular formula is C22H19N5O3 and its molecular weight is 401.426. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Potential

Researchers have synthesized various pyrimidine and pyrazole derivatives, exploring their biological potentials, such as insecticidal, antibacterial, and anticancer activities. These compounds are synthesized through methods like microwave irradiative cyclocondensation and evaluated for their biological activities against certain insects and microorganisms, showing promising results in some cases (P. P. Deohate & Kalpana A. Palaspagar, 2020; S. Sanad & Ahmed E. M. Mekky, 2018).

Anticancer Activities

Some new pyrazolo[3,4-d]pyrimidin-4-one derivatives have been synthesized and tested for their anticancer activities, particularly against human breast adenocarcinoma cell lines. Certain compounds in this category demonstrated significant inhibitory activities, highlighting their potential as therapeutic agents in cancer treatment (Khaled R. A. Abdellatif et al., 2014).

Antiviral Evaluation

Pyrazolo[4′,3′:5,6]pyrano[2,3‐d]pyrimidine derivatives have been synthesized and evaluated for their antiviral activities against Herpes Simplex Virus type-1 (HSV-1). This research suggests the potential use of these compounds in developing antiviral therapies (A. Shamroukh et al., 2007).

Anti-5-Lipoxygenase Agents

A novel series of pyrazolopyrimidines derivatives have been explored for their potential as anticancer and anti-5-lipoxygenase agents. The structure-activity relationship analysis of these compounds provides insights into their biological activities and potential therapeutic applications (A. Rahmouni et al., 2016).

Antimicrobial Activities

Several studies have focused on synthesizing novel heterocyclic compounds incorporating pyrazole, pyrimidine, and other motifs, evaluating their antimicrobial properties against a range of pathogens. These compounds have shown varying degrees of antimicrobial activity, indicating their potential in developing new antimicrobial agents (S. Sirakanyan et al., 2021; Rakesh Kumar et al., 2014).